Cas no 1214390-07-4 (3',6-Difluorobiphenyl-2-carbaldehyde)

• Product Name: 3',6-Difluorobiphenyl-2-carbaldehyde
• CAS No: 1214390-07-4
• MF: C₁₃H₈F₂O
• MW: 218.198830604553
• CID: 4998965
• Update Time: 2025-08-01

3',6-Difluorobiphenyl-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3',6-difluorobiphenyl-2-carbaldehyde
• 3',6-Difluorobiphenyl-2-carboxaldehyde
• 3',6-Difluorobiphenyl-2-carbaldehyde

• Inchi： 1S/C13H8F2O/c14-11-5-1-3-9(7-11)13-10(8-16)4-2-6-12(13)15/h1-8H
• InChI Key： YKVLQXVNPXVRGH-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C=O)=C1C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Additional information on 3',6-Difluorobiphenyl-2-carbaldehyde

Comprehensive Guide to 3',6-Difluorobiphenyl-2-carbaldehyde (CAS No. 1214390-07-4): Properties, Applications, and Industry Insights

3',6-Difluorobiphenyl-2-carbaldehyde (CAS No. 1214390-07-4) is a fluorinated biphenyl derivative that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its aldehyde functional group and difluorinated biphenyl backbone, serves as a versatile intermediate in organic synthesis. Its unique structure enables applications in drug discovery, liquid crystal materials, and advanced polymer formulations. Researchers and industry professionals frequently search for terms like "3',6-Difluorobiphenyl-2-carbaldehyde synthesis", "CAS 1214390-07-4 applications", and "fluorinated aldehyde uses", reflecting its growing relevance.

The molecular structure of 3',6-Difluorobiphenyl-2-carbaldehyde features two fluorine atoms at the 3' and 6 positions, enhancing its electrophilic reactivity and thermal stability. These properties make it invaluable for constructing heterocyclic compounds and high-performance materials. Recent studies highlight its role in developing OLED (organic light-emitting diode) materials, where fluorinated compounds improve efficiency and lifespan. Searches for "fluorinated biphenyls in electronics" and "CAS 1214390-07-4 in OLEDs" underscore this trend.

In pharmaceutical research, 3',6-Difluorobiphenyl-2-carbaldehyde is a key precursor for kinase inhibitors and anti-inflammatory agents. Its bioisosteric properties (often searched as "fluorine in drug design") allow for optimized drug-receptor interactions. The compound’s lipophilicity and metabolic stability are critical for improving drug bioavailability, a topic frequently explored in queries like "how fluorination affects drug metabolism".

From an industrial perspective, the demand for 3',6-Difluorobiphenyl-2-carbaldehyde aligns with the shift toward sustainable chemistry and green synthesis. Innovations in catalytic fluorination (a trending search term) have reduced waste in its production. Additionally, its use in agrochemicals (e.g., "fluorinated pesticides") highlights its cross-sector utility.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing CAS 1214390-07-4. Researchers often inquire about "purity analysis of fluorinated aldehydes" or "NMR peaks for 3',6-Difluorobiphenyl-2-carbaldehyde", emphasizing the need for precise quality control.

In summary, 3',6-Difluorobiphenyl-2-carbaldehyde bridges multiple scientific disciplines, driven by its structural adaptability and performance-enhancing features. As industries prioritize fluorine chemistry and tailored molecular design, this compound will remain pivotal in cutting-edge applications.